(3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
(3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
Brand Name:
Vulcanchem
CAS No.:
1172-78-7
VCID:
VC0169114
InChI:
InChI=1S/C27H44O/c1-23(2)13-7-14-25(4)20(23)12-17-27(6)22(25)9-8-21-24(3)15-11-19(28)18(24)10-16-26(21,27)5/h18,20-22H,7-17H2,1-6H3/t18-,20+,21-,22-,24+,25+,26-,27-/m1/s1
SMILES:
CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC5=O)C)C)C)C)C
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
(3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one
CAS No.: 1172-78-7
Main Products
VCID: VC0169114
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
CAS No. | 1172-78-7 |
---|---|
Product Name | (3As,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one |
Molecular Formula | C27H44O |
Molecular Weight | 384.6 g/mol |
IUPAC Name | (3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-3-one |
Standard InChI | InChI=1S/C27H44O/c1-23(2)13-7-14-25(4)20(23)12-17-27(6)22(25)9-8-21-24(3)15-11-19(28)18(24)10-16-26(21,27)5/h18,20-22H,7-17H2,1-6H3/t18-,20+,21-,22-,24+,25+,26-,27-/m1/s1 |
Standard InChIKey | QHZGEIFOKNRJQD-XRWCPNORSA-N |
Isomeric SMILES | C[C@]12CCC(=O)[C@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)C |
SMILES | CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC5=O)C)C)C)C)C |
Canonical SMILES | CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC5=O)C)C)C)C)C |
PubChem Compound | 14605585 |
Last Modified | Nov 11 2021 |
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